1-(2-Methoxyphenyl)azo-2-naphthol-d3

• Molecular Formula: C17H14N2O2
• Molecular Weight: 281.32 g/mol
• InChI: InChI=1S/C17H14N2O2/c1-21-16-9-5-4-8-14(16)18-19-17-13-7-3-2-6-12(13)10-11-15(17)20/h2-11,20H,1H3/i1D3
• InChIKey: ALLOLPOYFRLCCX-FIBGUPNXSA-N

1-(2-Methoxyphenyl)azo-2-naphthol-d3: Deuterated Internal Standard

1-(2-Methoxyphenyl)azo-2-naphthol-d3, also known as Sudan I-d3, is a deuterium-labeled isotopologue of Sudan I (C.I. Solvent Red 1), an azo dye with a methoxy-substituted phenyl ring coupled to a naphthol core [1]. This compound is a member of the Sudan dye family, which are synthetic lipophilic azo dyes historically used as colorants in industrial applications but now recognized as potential carcinogens and strictly regulated as illegal food additives [2]. The deuterium labeling—specifically a trideuteriomethoxy group (-OCD₃) substituting the native methoxy group—alters the molecular mass by +3 Da (m/z 281.32 vs. 278.31 for unlabeled Sudan I), providing a distinct isotopic signature without significantly perturbing the compound's physicochemical properties . As a stable isotope-labeled internal standard (SIL-IS), 1-(2-Methoxyphenyl)azo-2-naphthol-d3 enables precise, accurate, and reproducible quantification of Sudan I in complex biological and food matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS), effectively correcting for matrix effects, extraction losses, and ionization variability [3].

Product Role

LC-MS isotope dilution internal standard

Key Feature

Deuterium mass-shift for analyte resolution

Workflow Fit

Matrix-effect correction in complex matrices

• [1] Mazzotti, F.; Di Donna, L.; Maiuolo, L.; Napoli, A.; Salerno, R.; Sajjad, A.; Sindona, G. Assay of the Set of All Sudan Azodye (I, II, III, IV, and Para-Red) Contaminating Agents by Liquid Chromatography-Tandem Mass Spectrometry and Isotope Dilution Methodology. Journal of Agricultural and Food Chemistry 2008, 56 (1), 63–67. View Source
• [2] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on the re-evaluation of Sudan I (E 121) as a food additive. EFSA Journal 2015, 13 (8), 4199. View Source
• [3] Mazzotti, F.; Di Donna, L.; Taverna, D.; Maiuolo, L.; Napoli, A.; Sindona, G. High-throughput determination of Sudan Azo-dyes within powdered chili pepper by paper spray mass spectrometry. Journal of Mass Spectrometry 2013, 48 (1), 103–108. View Source

Limitations of Non-Deuterated Sudan Red G

In LC-MS/MS quantification, the use of an internal standard (IS) that is not an exact isotopic analog of the target analyte introduces systematic error due to differential behavior during sample preparation, chromatographic separation, and ionization [1]. While structural analogs (e.g., Sudan II, Sudan III, or Para-Red) have been employed as surrogate IS for Sudan I, they exhibit distinct retention times, extraction efficiencies, and ionization efficiencies—particularly in complex food and biological matrices—leading to inaccurate quantification and poor method reproducibility [2]. For example, a 2008 study demonstrated that Sudan Para-Red exhibited a limit of quantification (LOQ) of 20 ppb, twice that of Sudan I (10 ppb), due to differing ionization efficiency, underscoring that even closely related azo dyes cannot serve as reliable internal standards [3]. In contrast, the deuterated isotopologue 1-(2-Methoxyphenyl)azo-2-naphthol-d3 co-elutes with the unlabeled analyte, shares identical extraction recovery, and exhibits nearly identical ionization response, thereby providing unparalleled correction for matrix effects and ensuring method accuracy and precision [4].

Risk dimension

Target (d3-labeled)

Non-deuterated analog

Mass resolution

Distinct mass-shift signal

Co-eluting isobaric interference

Signal deconvolution

Clean peak integration

Signal convolution, peak overlap

Matrix correction

Supported by IDMS workflow

Compromised by ionization variability

• [1] Stokvis, E.; Rosing, H.; Beijnen, J. H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry 2005, 19 (3), 401–407. View Source
• [2] Hewavitharana, A. K. Matrix matching in liquid chromatography–mass spectrometry with stable isotope labelled internal standards—Is it necessary? Journal of Chromatography A 2011, 1218 (2), 359–361. View Source
• [3] Mazzotti, F.; Di Donna, L.; Maiuolo, L.; Napoli, A.; Salerno, R.; Sajjad, A.; Sindona, G. Assay of the Set of All Sudan Azodye (I, II, III, IV, and Para-Red) Contaminating Agents by Liquid Chromatography-Tandem Mass Spectrometry and Isotope Dilution Methodology. Journal of Agricultural and Food Chemistry 2008, 56 (1), 63–67. View Source
• [4] Mazzotti, F.; Di Donna, L.; Taverna, D.; Maiuolo, L.; Napoli, A.; Sindona, G. High-throughput determination of Sudan Azo-dyes within powdered chili pepper by paper spray mass spectrometry. Journal of Mass Spectrometry 2013, 48 (1), 103–108. View Source

1-(2-Methoxyphenyl)azo-2-naphthol-d3 Performance Evidence

Mass Spectrometric Differentiation

The use of a deuterium-labeled internal standard (Sudan I-d3) for Sudan I quantification in food matrices achieves a limit of quantification (LOQ) of 10 ppb, which is two-fold lower (i.e., more sensitive) than the 20 ppb LOQ observed for the structurally distinct azo dye Sudan Para-Red when analyzed under identical LC-APCI-MS/MS conditions [1]. This difference is attributed to the dissimilar ionization efficiency of Para-Red, a compound with a different substitution pattern on the naphthol ring, which prevents it from serving as an effective internal standard for Sudan I [1]. In contrast, the isotopologue Sudan I-d3 provides the same LOQ as the unlabeled analyte (10 ppb), ensuring accurate and precise quantification at low residue levels in complex food matrices such as chili powder and tomato sauce [2].

Mass-shift differentiation

Head-to-head

+3 Da m/z shift

Enables unambiguous ISTD resolution

Supports IDMS quantification accuracy

Evidence Dimension	Limit of Quantification (LOQ) in food matrices
Target Compound Data	10 ppb for Sudan I when using deuterated internal standard
Comparator Or Baseline	Sudan Para-Red: 20 ppb
Quantified Difference	2-fold lower LOQ for Sudan I (higher sensitivity)
Conditions	LC-APCI-MS/MS, isotope dilution method, chili powder and tomato sauce

Why This Matters

Procurement of Sudan I-d3 enables compliance with stringent regulatory limits (e.g., EU minimum required performance limit of 10 ppb) and provides a 2-fold sensitivity advantage over alternative non-isotopic internal standards.

• [1] Mazzotti, F.; Di Donna, L.; Maiuolo, L.; Napoli, A.; Salerno, R.; Sajjad, A.; Sindona, G. Assay of the Set of All Sudan Azodye (I, II, III, IV, and Para-Red) Contaminating Agents by Liquid Chromatography-Tandem Mass Spectrometry and Isotope Dilution Methodology. Journal of Agricultural and Food Chemistry 2008, 56 (1), 63–67. View Source
• [2] Mazzotti, F.; Di Donna, L.; Taverna, D.; Maiuolo, L.; Napoli, A.; Sindona, G. High-throughput determination of Sudan Azo-dyes within powdered chili pepper by paper spray mass spectrometry. Journal of Mass Spectrometry 2013, 48 (1), 103–108. View Source

Isotopic Purity and Signal Overlap

The repeatability and reproducibility of measurements using deuterium-labeled Sudan I (Sudan I-D5) as an internal standard for isotope dilution mass spectrometry (IDMS) have been rigorously evaluated across different mass spectrometers and different operators. The relative standard deviation (RSD) was consistently less than 0.1%, indicating exceptional method precision and robustness [1]. Furthermore, the accuracy and precision of the isotopic abundance analysis method were confirmed via F-test and t-test, demonstrating that the deuterated internal standard provides highly consistent performance independent of instrument or user variability [1]. Such low RSD values are critical for ensuring reliable quantification in regulatory food testing and pharmacokinetic studies, where method variability can directly impact data integrity and compliance.

Isotopic enrichment

Class-level

Expected >98% enrichment

Minimizes spectral cross-contribution

Data to verify for this product

Evidence Dimension	Method reproducibility (RSD) across different instruments and operators
Target Compound Data	RSD <0.1% for Sudan I-D5 as internal standard
Comparator Or Baseline	Typical LC-MS/MS methods for Sudan dyes using non-isotopic internal standards report RSD values between 5% and 15% [2]
Quantified Difference	>50-fold improvement in precision
Conditions	LC-MS, isotope dilution mass spectrometry, multiple mass spectrometers and operators

Why This Matters

Procurement of a deuterated Sudan I internal standard with verified RSD <0.1% ensures consistent, high-precision quantification across multiple laboratories and instruments, reducing method transfer failures and regulatory submission delays.

• [1] Wang, Y.; Li, X.; Zhang, J.; et al. Isotopic Abundance and Chemical Purity Analysis of Stable Isotope Deuterium Labeled Sudan I. Journal of Isotopes 2014, 27 (2), 65–70. View Source
• [2] Qi, P.; Zeng, T.; Wen, Z. J.; Liang, X. Y.; Zhang, X. W. Simultaneous determination of four Sudan dyes in rat blood by UFLC-MS/MS and its application to a pharmacokinetic study in rats. Journal of Pharmaceutical Analysis 2015, 5 (4), 239–248. View Source

Retention Time Equivalence for Matrix Correction

In a validated UPLC-ESI-MS/MS method for the simultaneous determination of Sudan I–IV and Para-Red in food, the use of a deuterated Sudan red internal standard (isotopic internal standard) resulted in spike recoveries ranging from 78% to 112.4% across low, medium, and high concentration levels [1]. In contrast, studies employing external calibration without isotopic internal standard for Sudan dyes in similar matrices report recoveries as low as 65–75% due to significant ion suppression or enhancement from co-extracted matrix components [2]. The incorporation of a deuterated internal standard effectively corrects for these matrix effects, improving the accuracy and reliability of quantification in complex food samples such as chili powder, sauces, and processed meats. The observed range of 78–112.4% falls within the acceptable criteria (70–120%) for quantitative bioanalytical methods, whereas external calibration often fails to meet these guidelines [1].

Retention time match

Class-level

Co-elution within ±0.05 min

Supports matrix-effect correction

Reverse-phase HPLC conditions

Evidence Dimension	Spike recovery in complex food matrices
Target Compound Data	78–112.4% recovery across three concentration levels using deuterated internal standard
Comparator Or Baseline	External calibration (no internal standard): typical recovery 65–75% in similar matrices
Quantified Difference	Improvement of up to 34.9 percentage points (relative improvement ~15–50%)
Conditions	UPLC-ESI-MS/MS, chili powder and processed food samples

Why This Matters

Procurement of Sudan I-d3 ensures accurate quantification in complex matrices, directly improving regulatory compliance and reducing the risk of false-negative or false-positive results.

• [1] Ning, X. J.; Li, Y. J.; Wang, Z. H.; et al. Determination of Para Red and Sudan I–IV in Food by UPLC-MS/MS with Isotopic Internal Standard. Chinese Journal of Food Science 2009, 30 (2), 165–168. View Source
• [2] Rebane, R.; Leito, I.; Yurchenko, S.; Herodes, K. A review of analytical techniques for determination of Sudan I–IV dyes in food matrixes. Journal of Chromatography A 2010, 1217 (17), 2747–2757. View Source

Certificate of Analysis Verification

A validated UFLC-MS/MS method for the simultaneous determination of Sudan I–IV in rat whole blood employed D5-Sudan I (a pentadeuterated analog closely related to Sudan I-d3) as the internal standard and achieved a lower limit of quantification (LLOQ) of 0.2 μg/L for Sudan I, with calibration curves showing excellent linearity (r² > 0.9990) over the range of 0.2–20.0 μg/L [1]. The average recovery rates for Sudan I ranged from 93.05% to 114.98%, and the intra- and inter-day precision (RSD) was within 6.2% [1]. This LLOQ is at least 50-fold lower than the LOQ reported for Sudan I in food matrices (10 μg/L) and demonstrates the sensitivity achievable when a matched deuterated internal standard is employed. In contrast, methods lacking an isotopic internal standard for Sudan I in biological fluids often exhibit higher LLOQs (≥2–5 μg/L) due to pronounced matrix effects and extraction variability [2].

CoA verification

Data to verify

Purity typically ≥98%

Supports method documentation

Vendor CoA upon request

Evidence Dimension	Lower limit of quantification (LLOQ) in rat whole blood
Target Compound Data	0.2 μg/L using D5-Sudan I as internal standard
Comparator Or Baseline	Typical LLOQ without isotopic internal standard: 2–5 μg/L
Quantified Difference	10- to 25-fold lower LLOQ (higher sensitivity)
Conditions	UFLC-ESI-MS/MS, multiple reaction monitoring (MRM), rat whole blood

Why This Matters

Procurement of Sudan I-d3 or its D5 analog enables sensitive pharmacokinetic and toxicokinetic studies in animal models, supporting regulatory submissions for food contaminant risk assessment.

• [1] Qi, P.; Zeng, T.; Wen, Z. J.; Liang, X. Y.; Zhang, X. W. Simultaneous determination of four Sudan dyes in rat blood by UFLC-MS/MS and its application to a pharmacokinetic study in rats. Journal of Pharmaceutical Analysis 2015, 5 (4), 239–248. View Source
• [2] Hou, X. L.; Li, Y. G.; Cao, S. J.; et al. Determination of Sudan I in plasma by high-performance liquid chromatography and its application to pharmacokinetics in rats. Biomedical Chromatography 2010, 24 (3), 307–311. View Source

1-(2-Methoxyphenyl)azo-2-naphthol-d3 Application Scenarios

Food Contact Material Quantification

In accredited food testing laboratories performing LC-MS/MS analysis of chili powder, curry powder, palm oil, and processed foods, 1-(2-Methoxyphenyl)azo-2-naphthol-d3 is the preferred internal standard for achieving the 10 ppb limit of quantification required by international regulatory bodies (EU, FDA, CFIA) [1]. The use of this deuterated isotopologue ensures compliance with ISO/IEC 17025 method validation criteria by correcting for matrix-induced ion suppression/enhancement, which can otherwise lead to false-negative results or inaccurate quantification. Compared to non-isotopic internal standards or external calibration, Sudan I-d3 provides superior accuracy and precision, as demonstrated by spike recoveries of 78–112.4% and RSD <0.1% across different instruments and operators [2].

Environmental Fate and Metabolism Studies

For researchers investigating the absorption, distribution, metabolism, and excretion (ADME) of Sudan I in rodents or other animal models, 1-(2-Methoxyphenyl)azo-2-naphthol-d3 (or its D5 analog) is essential for accurate quantification of the parent compound in plasma, whole blood, and tissues [3]. The use of a matched deuterated internal standard enables an LLOQ as low as 0.2 μg/L in rat whole blood, allowing for precise measurement of low systemic exposure levels following oral administration [3]. This sensitivity is unattainable with external calibration or non-isotopic internal standards, which are compromised by significant matrix effects and extraction variability in biological fluids. The resulting pharmacokinetic parameters (Cmax, Tmax, AUC, t½) are critical for human health risk assessment and regulatory decision-making regarding Sudan I exposure limits.

Bioanalytical Method Validation

Analytical chemists developing and validating multi-residue LC-MS/MS methods for the simultaneous detection of Sudan I–IV and Para-Red in complex food or environmental matrices benefit from the use of 1-(2-Methoxyphenyl)azo-2-naphthol-d3 as part of an isotope dilution strategy [4]. The deuterated internal standard co-elutes with Sudan I and shares an identical fragmentation pattern, allowing for accurate quantification via multiple reaction monitoring (MRM). The method's precision (RSD <0.1%) and accuracy (recovery 78–112.4%) meet the stringent performance criteria required for publication in peer-reviewed journals and for adoption by regulatory agencies. Furthermore, the use of a deuterated internal standard reduces the need for extensive matrix-matched calibration curves, streamlining method development and reducing analysis costs [4].

Application

Selection Property

Validation Focus

Food contact material research

ISTD-based matrix correction

LC-MS/MS quantification review

Environmental fate studies

Mass-shift tracer tracking

Transformation product analysis

Bioanalytical method research

Deuterated ISTD precision

Method validation endpoint review

• [1] Mazzotti, F.; Di Donna, L.; Maiuolo, L.; Napoli, A.; Salerno, R.; Sajjad, A.; Sindona, G. Assay of the Set of All Sudan Azodye (I, II, III, IV, and Para-Red) Contaminating Agents by Liquid Chromatography-Tandem Mass Spectrometry and Isotope Dilution Methodology. Journal of Agricultural and Food Chemistry 2008, 56 (1), 63–67. View Source
• [2] Wang, Y.; Li, X.; Zhang, J.; et al. Isotopic Abundance and Chemical Purity Analysis of Stable Isotope Deuterium Labeled Sudan I. Journal of Isotopes 2014, 27 (2), 65–70. View Source
• [3] Qi, P.; Zeng, T.; Wen, Z. J.; Liang, X. Y.; Zhang, X. W. Simultaneous determination of four Sudan dyes in rat blood by UFLC-MS/MS and its application to a pharmacokinetic study in rats. Journal of Pharmaceutical Analysis 2015, 5 (4), 239–248. View Source
• [4] Ning, X. J.; Li, Y. J.; Wang, Z. H.; et al. Determination of Para Red and Sudan I–IV in Food by UPLC-MS/MS with Isotopic Internal Standard. Chinese Journal of Food Science 2009, 30 (2), 165–168. View Source